Cas no 1031608-82-8 ([(cyanomethyl)(phenyl)carbamoyl]methyl 2-[4-(N-methyl-4-methylbenzenesulfonamido)phenoxy]acetate)

[(Cyanomethyl)(phenyl)carbamoyl]methyl 2-[4-(N-methyl-4-methylbenzenesulfonamido)phenoxy]acetate is a specialized organic compound featuring a multifunctional structure combining carbamoyl, sulfonamide, and phenoxyacetate moieties. Its molecular design offers versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where it may serve as an intermediate or functional building block. The presence of both electron-withdrawing (cyanomethyl) and electron-donating (phenyl) groups enhances reactivity, enabling selective modifications. The sulfonamide component contributes to potential bioactivity, while the ester linkage provides stability with controlled hydrolytic susceptibility. This compound is suited for studies requiring precise structural tuning or probing structure-activity relationships. Handling requires standard precautions for organics, with storage recommendations under inert conditions to maintain integrity.

[(cyanomethyl)(phenyl)carbamoyl]methyl 2-[4-(N-methyl-4-methylbenzenesulfonamido)phenoxy]acetate structure

1031608-82-8 structure

Product Name:[(cyanomethyl)(phenyl)carbamoyl]methyl 2-[4-(N-methyl-4-methylbenzenesulfonamido)phenoxy]acetate

CAS No:1031608-82-8

MF:C₂₆H₂₅N₃O₆S

MW:507.558205366135

CID:5451011

PubChem ID:24982344

Update Time:2025-10-29

[(cyanomethyl)(phenyl)carbamoyl]methyl 2-[4-(N-methyl-4-methylbenzenesulfonamido)phenoxy]acetate Chemical and Physical Properties

Names and Identifiers

- 2-[(Cyanomethyl)phenylamino]-2-oxoethyl 2-[4-[methyl[(4-methylphenyl)sulfonyl]amino]phenoxy]acetate
- AKOS007950302
- [(cyanomethyl)(phenyl)carbamoyl]methyl 2-[4-(N-methyl-4-methylbenzenesulfonamido)phenoxy]acetate
- EN300-26680986
- MLS001157440
- CHEMBL1736557
- 1031608-82-8
- Z18922945
- HMS3011L23
- SMR000715807
- Inchi： 1S/C26H25N3O6S/c1-20-8-14-24(15-9-20)36(32,33)28(2)21-10-12-23(13-11-21)34-19-26(31)35-18-25(30)29(17-16-27)22-6-4-3-5-7-22/h3-15H,17-19H2,1-2H3
- InChI Key： WGQRPRJFKMXTKZ-UHFFFAOYSA-N
- SMILES： S(C1C=CC(C)=CC=1)(N(C)C1C=CC(=CC=1)OCC(=O)OCC(N(CC#N)C1C=CC=CC=1)=O)(=O)=O

Computed Properties

Exact Mass: 507.14640670g/mol
Monoisotopic Mass: 507.14640670g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 36
Rotatable Bond Count: 11
Complexity: 873
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.8
Topological Polar Surface Area: 125Å²

Experimental Properties

Density: 1.336±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 700.8±70.0 °C(Predicted)
pka: -0.30±0.50(Predicted)

[(cyanomethyl)(phenyl)carbamoyl]methyl 2-[4-(N-methyl-4-methylbenzenesulfonamido)phenoxy]acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26680986-0.05g	[(cyanomethyl)(phenyl)carbamoyl]methyl 2-[4-(N-methyl-4-methylbenzenesulfonamido)phenoxy]acetate	1031608-82-8	95.0%	0.05g	$212.0	2025-03-20